Cas no 2171854-19-4 (3-cyclopropyl-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid)

• Product Name: 3-cyclopropyl-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• CAS No: 2171854-19-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6428158
• PubChem ID: 165585748
• Update Time: 2025-06-11

3-cyclopropyl-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• 2171854-19-4
• 3-cyclopropyl-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid
• EN300-1529121

• Inchi： 1S/C27H32N2O5/c1-27(2,14-24(30)28-15-18(13-25(31)32)17-11-12-17)29-26(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,11-16H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： CSYYQFMITMNQAX-UHFFFAOYSA-N
• SMILES： OC(CC(CNC(CC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid

Comprehensive Overview of 3-cyclopropyl-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2171854-19-4)

The compound 3-cyclopropyl-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2171854-19-4) is a highly specialized organic molecule with significant relevance in modern pharmaceutical and biochemical research. Its intricate structure, featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting moiety, makes it a valuable intermediate in peptide synthesis and drug development. Researchers and industry professionals frequently search for this compound due to its unique properties and applications in targeted therapies, making it a subject of growing interest in scientific circles.

One of the most notable aspects of 3-cyclopropyl-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amines, enabling the stepwise construction of complex peptides. This method is critical in the development of novel therapeutics, including anticancer agents and antimicrobial peptides. The compound’s cyclopropyl moiety further enhances its stability and bioavailability, which are key considerations in drug design. As the demand for precision medicine rises, this compound’s utility in creating customized peptide-based treatments is increasingly recognized.

In addition to its pharmaceutical applications, CAS No. 2171854-19-4 is also explored in bioconjugation and proteomics research. Its ability to form stable amide bonds makes it a versatile tool for labeling proteins and other biomolecules. This is particularly relevant in the context of antibody-drug conjugates (ADCs), a hot topic in oncology research. Users often search for terms like "Fmoc-protected amino acids" or "peptide synthesis intermediates", reflecting the compound’s niche but critical role in these advanced fields.

The synthesis and handling of 3-cyclopropyl-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid require expertise in organic chemistry, particularly in protective group strategies and carbodiimide coupling reactions. These techniques are fundamental to producing high-purity batches of the compound, which is essential for reproducible research outcomes. Recent advancements in automated peptide synthesizers have further streamlined its use, aligning with the broader trend of lab automation and AI-driven drug discovery.

From a commercial perspective, CAS No. 2171854-19-4 is supplied by specialized chemical vendors catering to the life sciences sector. Its pricing and availability are often queried alongside related keywords like "Fmoc-cyclopropylalanine derivatives" or "custom peptide building blocks". The compound’s niche status underscores the importance of reliable supply chains for research continuity, especially in academia and biotech startups.

Looking ahead, the potential of 3-cyclopropyl-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid in personalized medicine and biomaterials is an exciting avenue. Its structural features could be leveraged to engineer peptides with enhanced targeting capabilities or improved pharmacokinetics. As the scientific community continues to explore its applications, this compound is poised to remain a cornerstone in cutting-edge research.